Cas no 1806515-36-5 (3-(Bromomethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid)

3-(Bromomethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid is a versatile synthetic intermediate used in organic and medicinal chemistry. Its key structural features—a bromomethyl group and a methoxycarbonylpropyl substituent—make it valuable for further functionalization, particularly in the synthesis of complex molecules. The bromomethyl moiety allows for nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores or linkers. The mandelic acid core contributes chirality, which is useful in asymmetric synthesis. This compound is particularly relevant in the development of biologically active compounds, where its reactive handles facilitate efficient derivatization. Its stability under standard laboratory conditions ensures reliable handling and storage.

3-(Bromomethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid structure

1806515-36-5 structure

Product Name:3-(Bromomethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid

CAS No:1806515-36-5

MF:C₁₃H₁₅BrO₅

MW:331.159203767776

CID:4796920

Update Time:2025-10-21

3-(Bromomethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Bromomethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid
- Inchi： 1S/C13H15BrO5/c1-19-11(15)3-2-8-4-9(7-14)6-10(5-8)12(16)13(17)18/h4-6,12,16H,2-3,7H2,1H3,(H,17,18)
- InChI Key： JJYIHZLNUBXUQJ-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C(C(=O)O)O)C=C(C=1)CCC(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 7
Complexity: 320
XLogP3: 1.5
Topological Polar Surface Area: 83.8

3-(Bromomethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015024764-1g	3-(Bromomethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid	1806515-36-5	97%	1g	1,490.00 USD	2021-05-31

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Additional information on 3-(Bromomethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid

Comprehensive Overview of 3-(Bromomethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806515-36-5)

3-(Bromomethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806515-36-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of mandelic acid derivatives, which are widely recognized for their versatility in synthetic chemistry and drug development. The presence of both bromomethyl and methoxy-3-oxopropyl functional groups makes it a valuable intermediate for constructing complex molecules.

In recent years, the demand for high-purity intermediates like 3-(Bromomethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid has surged, driven by advancements in targeted drug delivery systems and bioconjugation techniques. Researchers are particularly interested in its potential role in designing prodrugs and biocompatible polymers, aligning with the growing focus on personalized medicine and sustainable chemistry. The compound's CAS No. 1806515-36-5 serves as a critical identifier in regulatory and commercial databases, ensuring traceability and compliance in global supply chains.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of 3-(Bromomethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid?" The answer lies in its reactivity profile. The bromomethyl group facilitates nucleophilic substitution reactions, enabling the attachment of various pharmacophores or labeling agents. Meanwhile, the methoxy-3-oxopropyl moiety offers opportunities for further functionalization, such as ester hydrolysis or reduction, to tailor the compound for specific biomedical uses.

Another hot topic in the scientific community is the integration of AI-driven molecular design with traditional synthetic approaches. 3-(Bromomethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid exemplifies how computational tools can predict optimal reaction pathways for derivatives, reducing trial-and-error in lab settings. This synergy is particularly relevant for researchers exploring green chemistry principles, as it minimizes waste and energy consumption.

From a commercial perspective, the compound's CAS No. 1806515-36-5 is often associated with inquiries about supply chain stability and scalable synthesis. Manufacturers emphasize the importance of robust quality control protocols to meet the stringent requirements of pharmaceutical-grade intermediates. Additionally, its role in peptide modification and enzyme inhibitors has sparked interest among biotech startups focusing on novel therapeutics.

In summary, 3-(Bromomethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806515-36-5) represents a convergence of innovation in synthetic chemistry and biomedical research. Its multifaceted applications, coupled with rising trends like AI-assisted drug discovery and sustainable manufacturing, position it as a compound of enduring relevance. As the scientific community continues to explore its potential, this intermediate is poised to play a pivotal role in next-generation therapeutic and diagnostic solutions.